1-(p-Chlorophenylthio)-3,3-dimethyl-2-butanol

• Molecular Formula: C12H17ClOS
• Molecular Weight: 244.78 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfanyl-3,3-dimethylbutan-2-ol
• InChI: InChI=1S/C12H17ClOS/c1-12(2,3)11(14)8-15-10-6-4-9(13)5-7-10/h4-7,11,14H,8H2,1-3H3
• InChI Key: CYZBMRJORFYODK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CSC1=CC=C(C=C1)Cl)O

Description

1-(p-Chlorophenylthio)-3,3-dimethyl-2-butanol is a useful research compound. Its molecular formula is C12H17ClOS and its molecular weight is 244.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A 0.4 g quantity of sodium borohydride was added in small portions to a solution of 2.43 g of 1-(p-chlorophenylthio)-3,3-dimethyl-2-butanone in 50 ml of methanol at a temperature of up to 10° C. with stirring. After the completion of addition, the mixture was stirred at room temperature for 30 minutes and then distilled in a vacuum to remove the methanol. The residue was subjected to extraction with ether. The extract was washed with water, then dried over anhydrous magnesium sulfate and distilled to remove the solvent, affording 2.4 g of the above-identified desired compound in the form of a colorless oil.